4-Fluoro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%

• IUPAC Name: 4-fluoro-3-(5-methoxycarbonylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C13H9FO4S/c1-18-13(17)11-5-8(6-19-11)9-4-7(12(15)16)2-3-10(9)14/h2-6H,1H3,(H,15,16)
• InChI Key: KTOJHBFQFIAJHY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C13H9FO4S
• DSSTOX Substance ID: DTXSID80690988
• Molecular Weight: 280.27 g/mol
• CAS RN: 1261927-43-8

Description

4-Fluoro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% (4F3MTCB) is a synthetic compound that has been developed and studied for its potential applications in the field of scientific research. It is a fluorinated derivative of the benzoic acid family and has been used in a variety of experiments in the laboratory.

Mechanism of Action

The mechanism of action of 4-Fluoro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% is not yet fully understood. However, it is believed to act as a competitive inhibitor of enzymes involved in the metabolism of drugs, hormones, fatty acids, and other compounds. This means that it binds to the active site of the enzyme, preventing the enzyme from binding to its natural substrate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% are not yet fully understood. However, it is believed to have a variety of effects on the body. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, hormones, fatty acids, and other compounds. It has also been shown to inhibit the activity of enzymes involved in the synthesis of cholesterol and triglycerides. Additionally, it has been shown to modulate the activity of certain ion channels in the brain.

Advantages and Limitations for Lab Experiments

The use of 4-Fluoro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. Additionally, it has a high purity of 95%, which makes it ideal for use in experiments. However, there are also some limitations to its use in laboratory experiments. Its mechanism of action is not yet fully understood, so its effects on the body are not yet known. Additionally, it is a relatively new compound, so there is limited information available on its use in experiments.

Future Directions

There are several potential future directions for the use of 4-Fluoro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% in scientific research. It could be used in further studies examining its effects on the activity of enzymes involved in the metabolism of drugs, hormones, fatty acids, and other compounds. Additionally, it could be used in studies examining its effects on the synthesis of cholesterol and triglycerides. It could also be used in studies examining its effects on ion channels in the brain. Finally, it could be used in further studies examining its potential therapeutic applications.

Synthesis Methods

4-Fluoro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% can be synthesized through a multi-step process. This process begins with the reaction of 4-fluoro-3-methoxybenzoic acid with thiophen-3-ylmagnesium bromide in the presence of a base such as triethylamine. This reaction yields 4-fluoro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, which is then purified by recrystallization. The yield of this reaction is typically around 95%.

Scientific Research Applications

4-Fluoro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has been used in a variety of scientific research applications. It has been used in studies examining the effects of fluorinated benzoic acids on the activity of enzymes involved in the metabolism of drugs and other xenobiotics. It has also been used in studies examining the effects of fluorinated benzoic acids on the activity of enzymes involved in the metabolism of hormones and other endogenous compounds. Additionally, 4-Fluoro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has been used in studies examining the effects of fluorinated benzoic acids on the activity of enzymes involved in the metabolism of fatty acids and other lipids.